3/'-azido-3/'-deoxy-5/'-O-((11-hydroxy-3-oxo-17-androst-4-enyl)carbonyl)thymidine
3/'-azido-3/'-deoxy-5/'-O-((11-hydroxy-3-oxo-17-androst-4-enyl)carbonyl)thymidine
Brand Name:
Vulcanchem
CAS No.:
148335-28-8
VCID:
VC0232583
InChI:
InChI=1S/C30H39N5O7/c1-15-13-35(28(40)32-26(15)38)24-11-21(33-34-31)23(42-24)14-41-27(39)20-7-6-19-18-5-4-16-10-17(36)8-9-29(16,2)25(18)22(37)12-30(19,20)3/h10,13,18-25,37H,4-9,11-12,14H2,1-3H3,(H,32,38,40)/t18-,19-,20?,21-,22?,23+,24+,25+,29-,30-/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(=O)C3CCC4C3(CC(C5C4CCC6=CC(=O)CCC56C)O)C)N=[N+]=[N-]
Molecular Formula:
C30H39N5O7
Molecular Weight:
581.7 g/mol
3/'-azido-3/'-deoxy-5/'-O-((11-hydroxy-3-oxo-17-androst-4-enyl)carbonyl)thymidine
CAS No.: 148335-28-8
Main Products
VCID: VC0232583
Molecular Formula: C30H39N5O7
Molecular Weight: 581.7 g/mol
CAS No. | 148335-28-8 |
---|---|
Product Name | 3/'-azido-3/'-deoxy-5/'-O-((11-hydroxy-3-oxo-17-androst-4-enyl)carbonyl)thymidine |
Molecular Formula | C30H39N5O7 |
Molecular Weight | 581.7 g/mol |
IUPAC Name | [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (8S,9S,10R,13S,14S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxylate |
Standard InChI | InChI=1S/C30H39N5O7/c1-15-13-35(28(40)32-26(15)38)24-11-21(33-34-31)23(42-24)14-41-27(39)20-7-6-19-18-5-4-16-10-17(36)8-9-29(16,2)25(18)22(37)12-30(19,20)3/h10,13,18-25,37H,4-9,11-12,14H2,1-3H3,(H,32,38,40)/t18-,19-,20?,21-,22?,23+,24+,25+,29-,30-/m0/s1 |
Standard InChIKey | NXOMXFSKUFPLJM-HNLWHPEVSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COC(=O)C3CC[C@@H]4[C@@]3(CC([C@H]5[C@H]4CCC6=CC(=O)CC[C@]56C)O)C)N=[N+]=[N-] |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(=O)C3CCC4C3(CC(C5C4CCC6=CC(=O)CCC56C)O)C)N=[N+]=[N-] |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(=O)C3CCC4C3(CC(C5C4CCC6=CC(=O)CCC56C)O)C)N=[N+]=[N-] |
Synonyms | 3'-azido-3'-deoxy-5'-O-((11-hydroxy-3-oxo-17-androst-4-enyl)carbonyl)thymidine HOAC-AZT |
PubChem Compound | 3081313 |
Last Modified | Nov 11 2021 |
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